4-[5-(4-benzoyl-1-piperazinyl)-2-fluoro-4-nitrophenyl]morpholine

• IUPAC Name: [4-(4-fluoro-5-morpholin-4-yl-2-nitrophenyl)piperazin-1-yl]-phenylmethanone
• InChI: InChI=1S/C21H23FN4O4/c22-17-14-20(26(28)29)19(15-18(17)24-10-12-30-13-11-24)23-6-8-25(9-7-23)21(27)16-4-2-1-3-5-16/h1-5,14-15H,6-13H2
• InChI Key: USCLORDKMKHHQO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC(=C(C=C2[N+](=O)[O-])F)N3CCOCC3)C(=O)C4=CC=CC=C4
• Molecular Formula: C21H23FN4O4
• Molecular Weight: 414.4 g/mol

Description

Piperazine derivatives, such as 4-Benzyl-1-piperazinyl and 5-(4-BENZYL-1-PIPERAZINYL)-2-ISOPROPYL-2-(2-METHYLPHENYL)PENTANENITRILE, are known to exhibit a wide range of pharmacological activities. They have been used in the synthesis of various pharmaceuticals and have been the subject of numerous research studies.

Synthesis Analysis

The synthesis of piperazine derivatives has been a topic of interest in recent years. Methods include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis.

Molecular Structure Analysis

The molecular structure of a compound can be determined by its empirical formula and molecular weight. For example, 4-(4-Benzyl-1-piperazinyl)benzaldehyde has an empirical formula of C18H20N2O and a molecular weight of 280.36.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be determined by its molecular structure. For instance, 4-(4-Benzyl-1-piperazinyl)benzaldehyde is a solid at room temperature.

Mechanism of Action

The mechanism of action of piperazine derivatives can depend on their specific structure and the biological system in which they are acting. For example, some piperazine derivatives have been found to possess antimicrobial, antitubercular, analgesic, anti-inflammatory, antidiabetic, and antihypertensive activities.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific properties. It’s important to refer to the Material Safety Data Sheet (MSDS) for specific information. For example, Sigma-Aldrich provides MSDS for many of its products.

Future Directions

The future directions of research on piperazine derivatives could involve the development of new synthesis methods, the discovery of new pharmacological activities, and the design of new drugs based on the piperazine structure.